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Compound of Interest

Compound Name: POTASSIUM METAVANADATE

Cat. No.: B1143514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of potassium metavanadate (KVO₃) as a potent oxidizing agent in redox titrations.

This document is intended for researchers, scientists, and drug development professionals who

require accurate quantitative analysis of reducing agents.

Introduction
Potassium metavanadate is a versatile and stable oxidizing agent suitable for a variety of

redox titrations. In acidic solutions, the vanadate ion (VO₃⁻) is converted to the

dioxovanadium(V) cation (VO₂⁺), which is the active oxidizing species. The half-reaction for this

reduction is:

VO₂⁺(aq) + 2H⁺(aq) + e⁻ → VO²⁺(aq) + H₂O(l) (E° = +1.00 V)

The bright color change of vanadium species at different oxidation states, or the use of

appropriate redox indicators, allows for precise endpoint determination. This makes potassium
metavanadate a viable alternative to other oxidizing agents like potassium permanganate or

potassium dichromate in various analytical applications.
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The primary application of potassium metavanadate in redox titrations is the quantitative

determination of reducing agents. A notable example is the titration of iron(II) ions, which is

crucial in the analysis of pharmaceutical compounds, raw materials, and in stability studies of

drug formulations.

Data Presentation
The following tables summarize the key quantitative data relevant to the use of potassium
metavanadate in redox titrations.

Property Value

Molar Mass of KVO₃ 138.04 g/mol

Standard Electrode Potential (VO₂⁺/VO²⁺) +1.00 V

Common Primary Standards for Standardization
Sodium Oxalate (Na₂C₂O₄), Ferrous Ammonium

Sulfate (Mohr's Salt, Fe(NH₄)₂(SO₄)₂·6H₂O)

Common Indicators
N-Phenylanthranilic Acid, Sodium

Diphenylamine Sulfonate

Titration Reaction Stoichiometric Ratio (Vanadate:Analyte)

Determination of Iron(II) 1:1 (VO₂⁺ : Fe²⁺)

Standardization with Sodium Oxalate 2:5 (VO₂⁺ : C₂O₄²⁻)

Standardization with Ferrous Ammonium Sulfate 1:1 (VO₂⁺ : Fe²⁺)

Experimental Protocols
Preparation of Reagents
4.1.1. Preparation of 0.1 N Potassium Metavanadate Solution

Accurately weigh approximately 13.8 g of anhydrous potassium metavanadate (KVO₃).

Dissolve the KVO₃ in 100 mL of 2 M sodium hydroxide solution.
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Once dissolved, add 200 mL of 2.5 M sulfuric acid.

Dilute the solution to a final volume of 1 liter with deionized water.

Store the solution in a clean, stoppered glass bottle.

4.1.2. Preparation of N-Phenylanthranilic Acid Indicator

Dissolve 0.1 g of N-phenylanthranilic acid in 5 mL of 0.1 M sodium hydroxide solution.[1][2]

Dilute the solution to 100 mL with deionized water.[1][2]

4.1.3. Preparation of Sodium Diphenylamine Sulfonate Indicator

Dissolve 0.2 g of sodium diphenylamine sulfonate in 100 mL of deionized water.

4.1.4. Preparation of 0.1 N Ferrous Ammonium Sulfate (Mohr's Salt) Primary Standard

Accurately weigh approximately 39.2 g of ferrous ammonium sulfate hexahydrate.

Dissolve the salt in a previously cooled mixture of 40 mL of concentrated sulfuric acid and

200 mL of deionized water.[3]

Dilute the solution to 1 liter with freshly boiled and cooled deionized water.[3]

Standardization of Potassium Metavanadate Solution
Protocol using Ferrous Ammonium Sulfate (Mohr's Salt)

Pipette 25.00 mL of the standard 0.1 N ferrous ammonium sulfate solution into a 250 mL

conical flask.

Add 20 mL of 1 M sulfuric acid to the flask.

Add 3-4 drops of N-phenylanthranilic acid or sodium diphenylamine sulfonate indicator.

Titrate the solution with the prepared potassium metavanadate solution from a burette.

The endpoint is reached when the color changes from green to a persistent violet-red.
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Repeat the titration at least three times to obtain concordant results.

Calculate the exact normality of the potassium metavanadate solution using the formula:

N₁V₁ = N₂V₂ Where:

N₁ = Normality of the potassium metavanadate solution

V₁ = Volume of the potassium metavanadate solution used

N₂ = Normality of the ferrous ammonium sulfate solution

V₂ = Volume of the ferrous ammonium sulfate solution taken

Application Protocol: Determination of Iron(II) Content
Accurately weigh a sample containing an unknown amount of iron(II) and dissolve it in a

suitable solvent (e.g., dilute sulfuric acid).

Quantitatively transfer the solution to a 250 mL volumetric flask and dilute to the mark with

deionized water.

Pipette a 25.00 mL aliquot of the sample solution into a 250 mL conical flask.

Add 20 mL of 1 M sulfuric acid to the flask.

Add 3-4 drops of N-phenylanthranilic acid or sodium diphenylamine sulfonate indicator.

Titrate with the standardized potassium metavanadate solution until the endpoint color

change is observed (green to violet-red).

Repeat the titration with further aliquots of the sample solution until concordant results are

obtained.

Calculate the percentage of iron(II) in the original sample.
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Caption: Workflow for the standardization of potassium metavanadate solution.
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Caption: Signaling pathway of the redox titration reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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